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Compound of Interest

Compound Name: GlyH-101

Cat. No.: B15614586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GlyH-101 is a potent and reversible inhibitor of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) chloride channel.[1][2] Accurate and consistent preparation of

GlyH-101 stock solutions is critical for reliable experimental outcomes in basic research and

drug development. This document provides a detailed protocol for the preparation, storage, and

handling of GlyH-101 stock solutions to ensure their stability and efficacy for in vitro and in vivo

applications.

Physicochemical Properties of GlyH-101
A summary of the key physicochemical properties of GlyH-101 is presented in Table 1. This

information is essential for accurate calculations and handling of the compound.

Table 1: Physicochemical Data for GlyH-101
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Property Value References

Molecular Weight 493.15 g/mol [2]

Formula C₁₉H₁₅Br₂N₃O₃ [2]

Purity ≥97% [2]

Appearance Light yellow to yellow solid [3]

Solubility in DMSO

Soluble up to 100 mM

(approximately 49.32 mg/mL).

Commercially available data

indicates solubility of at least

58 mg/mL to 200 mg/mL.

[2][3][4][5]

Solubility in DMF Approximately 30 mg/mL [6]

Aqueous Solubility

Sparingly soluble.

Approximately 1 mM in water

and approximately 0.5 mg/mL

in a 1:1 solution of DMF:PBS

(pH 7.2).

[1][6][7]

CAS Number 328541-79-3

Experimental Protocol: Preparation of a 50 mM
GlyH-101 Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of GlyH-101 in dimethyl

sulfoxide (DMSO). This concentration is suitable for most in vitro applications and allows for

convenient dilution to working concentrations.

Materials:
GlyH-101 powder (ensure purity of ≥97%)

Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil
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Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials for aliquoting

Pipettes and sterile, disposable pipette tips

Vortex mixer

Personal protective equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:
Preparation: Work in a clean, dry environment, such as a chemical fume hood, to minimize

exposure and contamination. Ensure all glassware and equipment are clean and dry.

Weighing GlyH-101:

Tare the analytical balance with a clean, empty weighing boat or microcentrifuge tube.

Carefully weigh the desired amount of GlyH-101 powder. For example, to prepare 1 mL of

a 50 mM stock solution, weigh out 24.66 mg of GlyH-101 (Calculation: 0.05 mol/L * 1 L *

493.15 g/mol = 24.66 mg/mL).

Dissolution:

Transfer the weighed GlyH-101 powder to the sterile amber glass vial.

Add the calculated volume of anhydrous DMSO to the vial. For the example above, add 1

mL of DMSO. To ensure accurate volume, use a calibrated pipette.

Tightly cap the vial.

Mixing:

Vortex the solution at room temperature until the GlyH-101 is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.
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Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary,

but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage.[2][4] Stock solutions in DMSO are

reported to be stable for up to 3 months at -20°C.[2][5] Some sources suggest stability for

up to 1-2 years at -80°C.[3][4]

Workflow for GlyH-101 Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a GlyH-101 stock solution.

Preparation Dissolution Storage

Start Weigh GlyH-101 Powder Add Anhydrous DMSO Vortex until Dissolved Aliquot into Single-Use Tubes Store at -20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for preparing GlyH-101 stock solution.

Quality Control
To ensure the reliability of experimental results, it is recommended to perform quality control

checks on newly prepared stock solutions. This may include:

Visual Inspection: Check for any precipitation or color change in the stock solution before

each use.
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Functional Assay: If possible, test the activity of a new batch of stock solution in a well-

established functional assay to confirm its inhibitory potency.

Safety Precautions
GlyH-101 is intended for laboratory research use only.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound and its solutions.

Handle GlyH-101 powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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